Simvastatin 4'-Methyl Ether
Simvastatin 4'-Methyl Ether
Brand Name:
Vulcanchem
CAS No.:
864357-88-0
VCID:
VC0138288
InChI:
InChI=1S/C26H40O5/c1-7-26(4,5)25(28)31-22-13-16(2)12-18-9-8-17(3)21(24(18)22)11-10-19-14-20(29-6)15-23(27)30-19/h8-9,12,16-17,19-22,24H,7,10-11,13-15H2,1-6H3/t16-,17-,19+,20-,21-,22-,24-/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)OC)C
Molecular Formula:
C26H40O5
Molecular Weight:
432.601
Simvastatin 4'-Methyl Ether
CAS No.: 864357-88-0
Cat. No.: VC0138288
Molecular Formula: C26H40O5
Molecular Weight: 432.601
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 864357-88-0 |
|---|---|
| Molecular Formula | C26H40O5 |
| Molecular Weight | 432.601 |
| IUPAC Name | [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4S)-4-methoxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate |
| Standard InChI | InChI=1S/C26H40O5/c1-7-26(4,5)25(28)31-22-13-16(2)12-18-9-8-17(3)21(24(18)22)11-10-19-14-20(29-6)15-23(27)30-19/h8-9,12,16-17,19-22,24H,7,10-11,13-15H2,1-6H3/t16-,17-,19+,20-,21-,22-,24-/m0/s1 |
| Standard InChI Key | OLSYISKGDWQZSZ-JJOHYTSISA-N |
| SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)OC)C |
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